Cas no 1805140-43-5 (Methyl 4-cyano-3,5-diiodobenzoate)

• Product Name: Methyl 4-cyano-3,5-diiodobenzoate
• CAS No: 1805140-43-5
• MF: C₉H₅I₂NO₂
• MW: 412.950446844101
• CID: 4952832
• Update Time: 2023-08-22

Methyl 4-cyano-3,5-diiodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-3,5-diiodobenzoate

• Inchi： 1S/C9H5I2NO2/c1-14-9(13)5-2-7(10)6(4-12)8(11)3-5/h2-3H,1H3
• InChI Key： BJTHQAFNSSBOMH-UHFFFAOYSA-N
• SMILES： IC1C(C#N)=C(C=C(C(=O)OC)C=1)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 261
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1